Cas no 158365-99-2 (2-Butyl-5-chloro-1H-imidazole)

2-Butyl-5-chloro-1H-imidazole is a chloro-substituted imidazole derivative with a butyl side chain at the 2-position. This heterocyclic compound is of interest in organic synthesis and pharmaceutical research due to its imidazole core, which serves as a versatile scaffold for further functionalization. The chloro group at the 5-position enhances reactivity for nucleophilic substitution, while the butyl chain may influence lipophilicity and steric properties. Its structural features make it a potential intermediate in the development of biologically active molecules, including enzyme inhibitors or antimicrobial agents. The compound is typically handled under controlled conditions due to its reactivity and should be stored in a cool, dry environment.
2-Butyl-5-chloro-1H-imidazole structure
2-Butyl-5-chloro-1H-imidazole structure
Product Name:2-Butyl-5-chloro-1H-imidazole
CAS No:158365-99-2
MF:C7H11ClN2
MW:158.628640413284
MDL:MFCD08437608
CID:904401
PubChem ID:10583068
Update Time:2025-06-15

2-Butyl-5-chloro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-Butyl-5-chloro-1H-imidazole
    • 2-butyl-4-chloro-3H-imidazole
    • 2-butyl-5-chloroimidazole
    • 2-n-butyl-5-chlor-1H-imidazole
    • 2-n-Butyl-5-chloro-1H-imidazole
    • 2-butyl-4-chloroimidazole
    • SCHEMBL5446824
    • AKOS006290361
    • RWWOVHMHAGJPEW-UHFFFAOYSA-N
    • DTXSID80441992
    • CS-0337041
    • 2-BUTYL-4-CHLORO-1H-IMIDAZOLE
    • DB-002029
    • AB45177
    • J-009495
    • MFCD08437608
    • 158365-99-2
    • 1H-Imidazole, 2-butyl-5-chloro-
    • MDL: MFCD08437608
    • Inchi: 1S/C7H11ClN2/c1-2-3-4-7-9-5-6(8)10-7/h5H,2-4H2,1H3,(H,9,10)
    • InChI Key: RWWOVHMHAGJPEW-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(CCCC)N1

Computed Properties

  • Exact Mass: 158.06100
  • Monoisotopic Mass: 158.0610761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 28.7Ų

Experimental Properties

  • Melting Point: 86-88°C
  • PSA: 28.68000
  • LogP: 2.40570

2-Butyl-5-chloro-1H-imidazole Customs Data

  • HS CODE:2933290090
  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Butyl-5-chloro-1H-imidazole Pricemore >>

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2-Butyl-5-chloro-1H-imidazole Production Method

Additional information on 2-Butyl-5-chloro-1H-imidazole

Recent Advances in the Study of 2-Butyl-5-chloro-1H-imidazole (CAS: 158365-99-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Butyl-5-chloro-1H-imidazole (CAS: 158365-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazole core with butyl and chloro substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of antimicrobial and anti-inflammatory agents. The compound's unique chemical properties make it a valuable scaffold for drug development, and its mechanism of action is being actively investigated to unlock its full therapeutic potential.

One of the key areas of research involves the optimization of synthetic routes for 2-Butyl-5-chloro-1H-imidazole to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that significantly enhances the efficiency of its synthesis. This advancement not only reduces production costs but also ensures a more sustainable approach to large-scale manufacturing. Additionally, the study highlighted the importance of purity in biological assays, as impurities were found to interfere with the compound's activity in preliminary screenings.

In terms of biological activity, recent in vitro and in vivo studies have explored the antimicrobial properties of 2-Butyl-5-chloro-1H-imidazole. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymatic pathways was identified as a key mechanism. Furthermore, synergistic effects were observed when combined with existing antibiotics, suggesting its potential as an adjunct therapy in combating antibiotic resistance.

Beyond its antimicrobial applications, 2-Butyl-5-chloro-1H-imidazole has also been investigated for its anti-inflammatory properties. A recent preclinical study (2023) demonstrated its ability to modulate inflammatory cytokines and reduce oxidative stress in animal models of chronic inflammation. These findings have sparked interest in its potential use for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are needed to assess its safety and efficacy in humans.

In conclusion, the ongoing research on 2-Butyl-5-chloro-1H-imidazole (CAS: 158365-99-2) underscores its versatility and potential in pharmaceutical development. From improved synthetic methods to promising biological activities, this compound continues to be a focal point in chemical biology. Future studies should aim to elucidate its molecular targets, optimize its pharmacological profile, and explore its therapeutic applications in greater depth. The integration of computational modeling and high-throughput screening could further accelerate the discovery of novel derivatives with enhanced properties.

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